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Compound of Interest

Compound Name: Oleanolic acid derivative 2

Cat. No.: B1139474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a specific oleanolic acid derivative,

designated as "Oleanolic Acid Derivative 2," and places it within the broader context of

related compounds. Due to the limited publicly available biological data for this specific

molecule, this guide also incorporates data and mechanistic insights from other well-studied

oleanolic acid derivatives to provide a thorough understanding of the potential therapeutic

applications and mechanisms of action for this class of compounds.

Chemical Structure of Oleanolic Acid Derivative 2
Oleanolic Acid Derivative 2, a novel triterpenoid-steroid hybrid molecule, possesses the

following chemical properties:

Chemical Name: 23,24-Dinor-3-oxoolean-12-en-28-oic acid methyl ester

Molecular Formula: C₂₈H₄₂O₃

Molecular Weight: 426.63 g/mol

CAS Number: 211516-63-1

The chemical structure is depicted below:
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(Structure image would be placed here in a real document. As a text-based AI, a SMILES

representation is provided.)

SMILES:C[C@@]12CC--INVALID-LINK--=O)([H])[C@@]3(C)

[C@@]1([H])CC=C4[C@]5([H])CC(C)(C)CC--INVALID-LINK--=O)5CC[C@@]24C[1]

Experimental Protocols
Synthesis of Oleanolic Acid Derivative 2
The following protocol for the synthesis of Oleanolic Acid Derivative 2 is adapted from the

procedure described by Honda, T., et al. in the Journal of Organic Chemistry (1998).[1]

Materials:

Oleanolic acid

Jones reagent (Chromium trioxide in sulfuric acid and water)

Diazomethane in diethyl ether

Acetone

Diethyl ether

Silica gel for column chromatography

Standard laboratory glassware and equipment

Procedure:

Oxidation of Oleanolic Acid: Oleanolic acid is dissolved in acetone. The solution is cooled in

an ice bath. Jones reagent is added dropwise to the stirred solution. The reaction is

monitored by thin-layer chromatography (TLC). Upon completion, the excess oxidant is

quenched, and the product is extracted with a suitable organic solvent.

Purification of the Intermediate: The crude product from the previous step is purified by silica

gel column chromatography to yield 3-oxooleanolic acid.
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Esterification: The purified 3-oxooleanolic acid is dissolved in diethyl ether. A freshly

prepared solution of diazomethane in diethyl ether is added carefully at 0°C until a persistent

yellow color is observed, indicating the complete conversion of the carboxylic acid to its

methyl ester.

Final Product Isolation and Characterization: The solvent is removed under reduced

pressure. The resulting solid is purified by recrystallization or column chromatography to

yield the final product, Oleanolic Acid Derivative 2. The structure and purity of the

compound are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass

spectrometry.

Quantitative Biological Data of Oleanolic Acid
Derivatives
Disclaimer:To date, no specific quantitative biological data for Oleanolic Acid Derivative 2
(CAS 211516-63-1) has been found in publicly available scientific literature. The following

tables summarize the in vitro cytotoxic and anti-inflammatory activities of other representative

oleanolic acid derivatives to provide an understanding of the potential bioactivities of this class

of compounds.

In Vitro Cytotoxic Activity of Oleanolic Acid Derivatives
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Derivative
Name/Identifie
r

Cell Line Cancer Type IC₅₀ (µM) Reference

3d (an α,β-

unsaturated

carbonyl

derivative)

MCF-7 Breast Cancer 0.77 [2]

Achyranthoside

H methyl ester

(AH-Me)

MCF-7 Breast Cancer 4.0 [3]

Achyranthoside

H methyl ester

(AH-Me)

MDA-MB-453 Breast Cancer 6.5 [3]

K73-03 HepG2 Liver Cancer 5.79 [4]

K73-03 SMMC-7721 Liver Cancer 7.23 [4]

CSV butyl ester OVCAR-3 Ovarian Cancer 35.2 µg/mL [5]

CSV butyl ester A2780 Ovarian Cancer 21.1 µg/mL [5]

In Vitro Anti-Inflammatory Activity of Oleanolic Acid
Derivatives
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Derivative
Name/Identifier

Assay IC₅₀ (µM) Reference

11-Oxooleanolic acid

derivatives

Inhibition of NO

production in LPS-

activated BV2 cells

Potent, but specific

IC₅₀ not provided
[6]

CDDO Inhibition of iNOS
Sub-micromolar

activity
[7]

Diamine-PEGylated

oleanolic acid (OADP)

Inhibition of NO

production in LPS-

stimulated RAW 264.7

cells

Potent, but specific

IC₅₀ not provided
[6]

Signaling Pathways Modulated by Oleanolic Acid
Derivatives
Oleanolic acid and its derivatives have been shown to modulate several key signaling

pathways involved in inflammation, cell proliferation, and survival.[8][9] The following diagrams

illustrate some of the most relevant pathways.

Disclaimer:The following signaling pathways are representative of the mechanisms of action for

various oleanolic acid derivatives. The specific pathways modulated by Oleanolic Acid
Derivative 2 have not been experimentally determined.

Inhibition of the NF-κB Signaling Pathway
Oleanolic acid derivatives have been shown to suppress the activation of NF-κB, a key

regulator of inflammatory gene expression.[1][10][11][12] This is often achieved by preventing

the degradation of IκBα, thereby retaining NF-κB in the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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